Cas no 2228598-59-0 (1-(4,5,6,7-Tetrahydro-1-benzothiophen-3-yl)cyclobutan-1-amine)

• Product Name: 1-(4,5,6,7-Tetrahydro-1-benzothiophen-3-yl)cyclobutan-1-amine
• CAS No: 2228598-59-0
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 5791471
• PubChem ID: 165628473
• Update Time: 2025-06-10

1-(4,5,6,7-Tetrahydro-1-benzothiophen-3-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1767013
• 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutan-1-amine
• 2228598-59-0
• 1-(4,5,6,7-Tetrahydro-1-benzothiophen-3-yl)cyclobutan-1-amine

• Inchi： 1S/C12H17NS/c13-12(6-3-7-12)10-8-14-11-5-2-1-4-9(10)11/h8H,1-7,13H2
• InChI Key： XDCKOVZUOZZVIW-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C1CCCC2)C1(CCC1)N

Computed Properties

• Exact Mass: 207.10817072g/mol
• Monoisotopic Mass: 207.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(4,5,6,7-Tetrahydro-1-benzothiophen-3-yl)cyclobutan-1-amine

1-(4,5,6,7-Tetrahydro-1-benzothiophen-3-yl)cyclobutan-1-amine

The compound 1-(4,5,6,7-Tetrahydro-1-benzothiophen-3-yl)cyclobutan-1-amine, also known by its CAS number CAS No 2228598-59-0, is a complex organic molecule with a unique structure and potential applications in various fields of chemistry and materials science. This compound has garnered attention due to its intriguing chemical properties and the possibilities it presents for further research and development.

The molecular structure of this compound consists of a cyclobutane ring attached to a tetrahydrobenzothiophene moiety. The benzothiophene group is a fused bicyclic system comprising a benzene ring and a thiophene ring, which introduces both aromaticity and sulfur-based reactivity into the molecule. The cyclobutane ring adds strain and flexibility to the structure, potentially influencing its reactivity and physical properties. This combination of structural features makes the compound an interesting subject for studies in organic synthesis, catalysis, and materials science.

Recent studies have explored the potential of this compound in drug discovery and materials synthesis. Its unique electronic properties and structural flexibility make it a promising candidate for applications in organic electronics, such as semiconductors or light-emitting materials. Additionally, researchers have investigated its role as a precursor in the synthesis of more complex molecules with tailored functionalities.

In terms of synthesis, this compound can be prepared through various routes, including coupling reactions or cyclization processes. The choice of synthetic pathway depends on the availability of starting materials and the desired level of control over the product's stereochemistry and purity. Advanced techniques such as transition metal-catalyzed reactions or organocatalysis have been employed to achieve efficient and selective syntheses.

The physical properties of CAS No 2228598-59-0 are influenced by its molecular weight, degree of unsaturation, and intermolecular interactions. Its solubility in common solvents can be tuned by modifying substituents or introducing functional groups during synthesis. These properties are crucial for determining its suitability in various applications, such as coatings or polymer additives.

From an environmental perspective, understanding the degradation pathways and toxicity profile of this compound is essential for ensuring its safe use in industrial and commercial settings. Researchers have conducted preliminary studies to assess its biodegradability under different conditions, providing insights into its potential impact on ecosystems.

In conclusion, 1-(4,5,6,7-Tetrahydro-1-benzothiophen-3-yl)cyclobutan-1-amine (CAS No 2228598-59-0) is a versatile compound with a wealth of opportunities for exploration in both academic research and industrial applications. Its unique structure and reactivity make it a valuable tool for advancing our understanding of organic chemistry and materials science.